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Compound of Interest

Compound Name: 4-Aminopentan-2-ol

Cat. No.: B1281818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available 4-
Aminopentan-2-ol, a versatile chiral building block crucial for various research and

development applications. This document outlines key technical data, potential commercial

sources, and representative experimental methodologies to assist researchers in making

informed procurement decisions and effectively utilizing this compound in their work.

Introduction to 4-Aminopentan-2-ol
4-Aminopentan-2-ol (CAS No. 13325-12-7) is an organic compound featuring both an amine

and a hydroxyl functional group, classifying it as an amino alcohol.[1][2] Its structure, containing

two chiral centers, makes it a valuable precursor in the stereoselective synthesis of more

complex molecules, particularly in the fields of medicinal chemistry and organic synthesis.[1][2]

Derivatives of 4-Aminopentan-2-ol have been investigated for a range of biological activities,

including potential antimicrobial and antioxidant properties.[1][2]

Commercial Suppliers and Product Specifications
A critical step in any research project is the reliable sourcing of starting materials. The following

table summarizes publicly available information from various commercial suppliers of 4-
Aminopentan-2-ol. Researchers are advised to request lot-specific Certificates of Analysis

(CoA) from suppliers for detailed quantitative data.
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Supplier
Product/Catalo
g Number

Purity/Specific
ation

Molecular
Formula

Molecular
Weight ( g/mol
)

Smolecule S685819[1]
In Stock (Purity

not specified)
C5H13NO[1] 103.16[1]

Benchchem B1281818[2]

For research use

only (Purity not

specified)

C5H13NO[2] 103.16[2]

Molport
Molport-022-364-

459[3]
95%[3] C5H13NO[3] 103.165[3]

BLD Pharm 13325-12-7
Purity/Specificati

on not detailed
C5H13NO 103.17

Technical Data
Physicochemical Properties

Property Value

CAS Number 13325-12-7[1][2][3]

IUPAC Name 4-aminopentan-2-ol[1]

Molecular Formula C5H13NO[1][2][3]

Molecular Weight 103.16 g/mol [1][2]

SMILES CC(CC(C)O)N[1]

InChI Key RTFVYTOTESLFBG-UHFFFAOYSA-N[1][2]

Spectroscopic Data
While experimental spectra should be obtained upon purchase, the following provides an

indication of expected spectroscopic characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Predictive ¹H and ¹³C NMR data can aid in

structure confirmation.
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Mass Spectrometry (MS): High-resolution mass spectrometry is essential for confirming the

elemental composition.

Experimental Protocols
Detailed experimental protocols for specific applications of 4-Aminopentan-2-ol are often

proprietary or published within specific research articles. The following are representative

procedures for the synthesis and analysis of similar amino alcohols, which can be adapted by

skilled researchers.

Representative Synthesis: Reduction of an Amino
Ketone
A common route to 4-Aminopentan-2-ol is the reduction of the corresponding amino ketone,

4-aminopentan-2-one.[1]

Reaction Scheme:

Procedure:

Dissolve 4-aminopentan-2-one in a suitable solvent (e.g., methanol, ethanol) in a round-

bottom flask under an inert atmosphere.

Cool the solution to 0 °C in an ice bath.

Slowly add a reducing agent, such as sodium borohydride (NaBH₄), in portions.

Allow the reaction to warm to room temperature and stir for a specified time, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of water or a dilute acid.

Extract the product with an appropriate organic solvent.

Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under

reduced pressure.

Purify the crude product by distillation or column chromatography.
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Representative Analytical Method: Chiral High-
Performance Liquid Chromatography (HPLC)
The separation of the stereoisomers of 4-Aminopentan-2-ol is critical for applications where

stereochemistry is important. Chiral HPLC is a standard technique for this purpose.

General Workflow for Chiral HPLC Method Development:
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Caption: A logical workflow for developing a chiral HPLC method.

Example Starting Conditions for a Structurally Similar Amino Alcohol:
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Column: A polysaccharide-based chiral stationary phase (e.g., Chiralpak® series).

Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and an alcohol (e.g.,

isopropanol) with a small amount of an amine modifier (e.g., diethylamine) for normal-phase

chromatography.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a low wavelength (e.g., 210-220 nm).

Signaling Pathways and Logical Relationships
The utility of 4-Aminopentan-2-ol as a chiral building block is central to its application in drug

discovery and development. The following diagram illustrates its role in the synthesis of more

complex, biologically active molecules.

Synthetic Pathway Application

4-Aminopentan-2-ol
(Chiral Building Block) Chiral Intermediate

Organic Synthesis
(e.g., acylation, alkylation) Active Pharmaceutical

Ingredient (API)
Further Transformations Biological Target

(e.g., Enzyme, Receptor)
Binding/Interaction Therapeutic EffectSignal Transduction

Click to download full resolution via product page

Caption: The role of 4-Aminopentan-2-ol in a drug development pathway.

Conclusion
4-Aminopentan-2-ol is a readily available chiral building block with significant potential in

chemical research and drug development. While a variety of commercial suppliers exist,

researchers should perform due diligence by requesting and reviewing detailed analytical data

before purchase. The representative experimental information provided in this guide serves as

a starting point for the successful application of this versatile compound in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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